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Compound of Interest

Compound Name: 4-Octanone

Cat. No.: B1346966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide for the synthesis of 4-octanone, a

symmetrical eight-carbon ketone, using 1-butyne as the sole source of carbon. Direct

functionalization of 1-butyne leads to derivatives like 2-butanone (via Markovnikov hydration) or

butanal (via anti-Markovnikov hydration), neither of which is the target molecule. Therefore, a

multi-step approach is required, involving the strategic formation of a new carbon-carbon bond

to construct the eight-carbon backbone.

The selected pathway involves creating a four-carbon nucleophile (a Grignard reagent) and a

four-carbon electrophile (an aldehyde) from the 1-butyne starting material. These two synthons

are then coupled to form an eight-carbon secondary alcohol, which is subsequently oxidized to

the target ketone, 4-octanone.

Overall Synthetic Workflow
The synthesis is bifurcated into two parallel streams to prepare the necessary synthons from 1-

butyne. These streams converge in a Grignard reaction, followed by a final oxidation step to

yield 4-octanone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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